Cas no 220665-65-6 (1,2-Cyclohexanediamine, N,N'-diethyl-, (1R,2R)-)

• Product Name: 1,2-Cyclohexanediamine, N,N'-diethyl-, (1R,2R)-
• CAS No: 220665-65-6
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 1406389
• PubChem ID: 15372301
• Update Time: 2025-04-20

1,2-Cyclohexanediamine, N,N'-diethyl-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanediamine, N,N'-diethyl-, (1R,2R)-
• (1R,2R)-N,N'-Diethylcyclohexane-1,2-diamine
• SCHEMBL4537106
• (1R,2R)-N1,N2-diethylcyclohexane-1,2-diamine
• 220665-65-6
• MFCD31010302

• Inchi： 1S/C10H22N2/c1-3-11-9-7-5-6-8-10(9)12-4-2/h9-12H,3-8H2,1-2H3/t9-,10-/m1/s1
• InChI Key： QQHMNKRUMYTFHL-NXEZZACHSA-N
• SMILES： N(CC)[C@@H]1CCCC[C@H]1NCC

Computed Properties

• Exact Mass: 170.17846
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06